Cas no 339096-63-8 (5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 339096-63-8
• MF: C₁₀H₇ClN₄O₂S
• MW: 282.70617890358
• CID: 5436053
• PubChem ID: 5072700
• Update Time: 2025-07-08

5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 5-[[(5-chloro-2-pyridinyl)amino]methylene]dihydro-2-thioxo-
• 5-(((5-chloropyridin-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 5-{[(5-CHLOROPYRIDIN-2-YL)AMINO]METHYLIDENE}-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE
• 5-[[(5-Chloro-2-pyridinyl)amino]methylene]dihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione
• 339096-63-8
• STK878378
• 5-{[(5-chloropyridin-2-yl)amino]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 5-[(5-chloropyridin-2-yl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• F3220-0579
• AKOS000449603
• DTXSID701127462
• 5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C10H7ClN4O2S/c11-5-1-2-7(12-3-5)13-4-6-8(16)14-10(18)15-9(6)17/h1-4H,(H3,14,15,16,17,18)/b13-4+
• InChI Key： YKJZVGLOCTUYDY-YIXHJXPBSA-N
• SMILES： ClC1=CN=C(C=C1)/N=C/C1C(NC(NC=1O)=S)=O

Computed Properties

• Exact Mass: 281.9978243g/mol
• Monoisotopic Mass: 281.9978243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 119Ų

Additional information on 5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 339096-63-8)

The compound 5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione, identified by the CAS registry number CAS No. 339096-63-8, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of diazinanes, which are six-membered rings containing two nitrogen atoms and one sulfur atom. The presence of a sulfanylidene group (-S=) at the 2-position and an aminomethylidene group (N=CH-) at the 5-position introduces unique electronic and structural properties to this molecule.

Recent studies have highlighted the potential of this compound in various fields, particularly in drug discovery and materials science. The sulfanylidene group is known to confer stability and reactivity, making it a valuable component in the synthesis of bioactive molecules. Similarly, the aminomethylidene group enhances the compound's ability to form hydrogen bonds, which is crucial for its interactions with biological targets.

The synthesis of 5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione involves a multi-step process that typically begins with the preparation of intermediates such as chloropyridines and diazine derivatives. The final product is obtained through a series of coupling reactions and oxidations, ensuring the formation of the desired functional groups. This compound has been synthesized in high purity using advanced chromatographic techniques, which are essential for its characterization and subsequent applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential as a chromophore in optoelectronic materials.

Recent research has focused on the biological activity of this compound. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary pharmacokinetic studies indicate that this compound has favorable absorption and bioavailability profiles, making it a promising candidate for further drug development.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of 5-{(5-chloropyridin-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione. Quantum mechanical calculations have revealed that the molecule's electronic structure is highly conjugated, which enhances its stability and reactivity. These findings have been corroborated by experimental data from NMR spectroscopy and X-ray crystallography.

In conclusion, 5-{(5-chloropyridin-2-y...